Cas no 1492302-98-3 (Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate)

• Product Name: Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate
• CAS No: 1492302-98-3
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5273080
• Update Time: 2025-08-04

Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate
• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-ethyl-, ethyl ester
• Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C12H20O3/c1-3-9-5-7-12(8-6-9)10(15-12)11(13)14-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： OBTZFBNMMZMXEJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C21CCC(CC)CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• XLogP3: 2.6
• Topological Polar Surface Area: 38.8

Additional information on Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate

Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 1492302-98-3): A Comprehensive Overview

Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 1492302-98-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive spirocyclic structure and carboxylate functional group, offers a range of potential applications due to its chemical stability and reactivity.

The spirocyclic structure of Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate is particularly noteworthy. Spirocycles are cyclic compounds in which two rings are connected at a single atom, known as the spiro atom. In this case, the spiro atom is an oxygen atom, forming a 1-oxaspiro[2.5]octane core. This unique architecture provides the compound with enhanced rigidity and conformational stability, which can be advantageous in various chemical reactions and biological processes.

The presence of the carboxylate group in Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate further enhances its reactivity and functional versatility. Carboxylates are known for their ability to form stable complexes with metal ions, making them useful in coordination chemistry and catalysis. Additionally, the carboxylate group can participate in a variety of chemical reactions, including esterification, amidation, and condensation reactions.

Recent research has explored the potential applications of Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate in pharmaceutical development. Studies have shown that spirocyclic compounds can exhibit improved pharmacokinetic properties compared to their acyclic counterparts. The rigid structure of spirocyclic compounds can enhance their bioavailability and reduce metabolic degradation, making them attractive candidates for drug design.

In the context of drug discovery, Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Its unique structure allows for the introduction of various functional groups through chemical modifications, enabling researchers to fine-tune its biological activity and selectivity.

Moreover, the spirocyclic nature of Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate has been leveraged in the design of chiral catalysts and ligands for asymmetric synthesis. Chiral spirocyclic compounds can induce high enantioselectivity in catalytic reactions, which is crucial for the production of enantiopure pharmaceuticals and fine chemicals.

In materials science, Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate has shown promise as a building block for the synthesis of advanced polymers and supramolecular assemblies. The rigidity and stability of the spirocyclic core can impart desirable mechanical properties to polymer materials, while the carboxylate group can facilitate cross-linking and self-assembling processes.

The synthesis of Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate typically involves multistep procedures that combine classical organic synthesis techniques with modern synthetic methods. Key steps often include ring-closing metathesis (RCM) reactions to form the spirocyclic core and esterification reactions to introduce the carboxylate group.

In conclusion, Ethyl 6-ethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 1492302-98-3) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique spirocyclic structure and carboxylate functional group make it an attractive candidate for further investigation and development in these fields.